2,3-Dihydro-1,5-benzoxazepin-4(5h)-one
Cat. No. B1355072
Key on ui cas rn:
704-48-3
M. Wt: 163.17 g/mol
InChI Key: VQUQMVAKPPWYNT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[BH3:13].[CH2:14]1[O:15][CH2:16][CH2:17][CH2:18]1.[cH:1]1[cH:2][cH:3][cH:4][c:5]2[c:6]1[NH:7][C:8](=[O:12])[CH2:9][CH2:10][O:11]2>>[cH:1]1[cH:2][cH:3][cH:4][c:5]2[c:6]1[NH:7][CH2:8][CH2:9][CH2:10][O:11]2
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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B
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1CCOc2ccccc2N1
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Outcomes
Product
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Name
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|
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Type
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product
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|
Smiles
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c1ccc2c(c1)NCCCO2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
